Cas no 1706431-19-7 (6-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbaldehyde)

• Product Name: 6-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbaldehyde
• CAS No: 1706431-19-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5102740
• Update Time: 2026-03-03

6-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbaldehyde
• 6-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbaldehyde

• Inchi： 1S/C8H10N2O2/c1-6-3-10-8(12-5-6)7(4-11)2-9-10/h2,4,6H,3,5H2,1H3
• InChI Key： NZKLSKMPDHHGDG-UHFFFAOYSA-N
• SMILES： O1CC(C)CN2N=CC(C=O)=C12

Additional information on 6-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbaldehyde

Introduction to 6-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbaldehyde (CAS No. 1706431-19-7)

6-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1706431-19-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the pyrazolo[3,2-b][1,3]oxazine scaffold, which is a fused system consisting of a pyrazole ring and an oxazine ring. The presence of a formyl group at the 3-position of the oxazine ring enhances its reactivity and potential utility in synthetic and biological applications.

The pyrazolo[3,2-b][1,3]oxazine core is known for its versatility in drug design, offering multiple sites for functionalization while maintaining a rigid framework that can interact effectively with biological targets. The methyl substituent at the 6-position of the pyrazole ring further modulates the electronic and steric properties of the molecule, influencing its binding affinity and metabolic stability. These structural attributes make 6-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbaldehyde a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The pyrazolo[3,2-b][1,3]oxazine scaffold has been investigated for its potential in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer activities. The formyl group in 6-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbaldehyde serves as a versatile handle for further derivatization through condensation reactions or nucleophilic additions. These reactions can lead to the formation of new bioactive molecules with tailored properties.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. The combination of the pyrazole and oxazine rings provides a rich chemical space for designing molecules that can interact with biological targets in multiple ways. For instance, studies have shown that derivatives of this scaffold can exhibit inhibitory activity against enzymes involved in inflammatory pathways. This makes 6-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbaldehyde particularly relevant in the context of developing novel anti-inflammatory agents.

The formyl group at the 3-position is particularly noteworthy because it can participate in various chemical transformations that are useful in drug discovery. For example, it can undergo condensation with amines to form amides or Schiff bases, which are known to have diverse biological activities. Additionally, the formyl group can be reduced to an alcohol or further oxidized to an acid derivative. These transformations provide chemists with a toolkit to explore different structural motifs while retaining the core pyrazolo[3,2-b][1,3]oxazine scaffold.

Recent advances in computational chemistry have also facilitated the study of 6-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbaldehyde by allowing researchers to predict its binding modes and interactions with biological targets. Molecular docking studies have suggested that this compound can bind to proteins involved in cancer pathways by occupying specific pockets or cavities within these targets. These predictions provide valuable insights into how modifications to the molecule might enhance its potency or selectivity.

The synthesis of 6-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbaldehyde involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high yields and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring followed by cyclization with an oxazine derivative. The introduction of the formyl group at the 3-position is achieved through oxidation or formylation reactions that are well-established in organic chemistry.

In conclusion, 6-methyl-5H,6H,7H-pyrazolo[ ]b[ ]1, oxazine-carbaldehyde(CAS No. 170 64 31^-19-7) represents a structurally intriguing compound with significant potential in medicinal chemistry. Its unique scaffold and reactive functional groups make it a valuable building block for designing novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives,
its importance is likely to grow further.